2-{[(2,5-dichlorophenyl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide

• IUPAC Name: 2-[(2,5-dichlorophenyl)sulfonylamino]-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C20H16Cl2N2O4S/c1-28-15-9-7-14(8-10-15)23-20(25)16-4-2-3-5-18(16)24-29(26,27)19-12-13(21)6-11-17(19)22/h2-12,24H,1H3,(H,23,25)
• InChI Key: ZCKLILHZWBBLHX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NS(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C20H16Cl2N2O4S
• Molecular Weight: 451.3 g/mol

Description

2-{[(2,5-dichlorophenyl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide, also known as DASB, is a selective serotonin transporter (SERT) ligand that is commonly used in scientific research. DASB is a benzamide derivative that has been shown to bind specifically to SERT with high affinity.

Scientific Research Applications

2-{[(2,5-dichlorophenyl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide is commonly used in scientific research to study the SERT system in the brain. SERT is responsible for the reuptake of serotonin, a neurotransmitter that is involved in regulating mood, appetite, and sleep. 2-{[(2,5-dichlorophenyl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide is used to study the distribution and density of SERT in the brain, as well as the effect of drugs on SERT function. 2-{[(2,5-dichlorophenyl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide is also used in PET imaging studies to visualize SERT in the brain.

Mechanism of Action

2-{[(2,5-dichlorophenyl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide binds specifically to SERT with high affinity. It is a competitive inhibitor of serotonin uptake, meaning that it blocks the reuptake of serotonin into the presynaptic neuron. This results in an increase in the concentration of serotonin in the synaptic cleft, which can have a variety of effects on the postsynaptic neuron.
Biochemical and Physiological Effects
2-{[(2,5-dichlorophenyl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide has been shown to have a variety of biochemical and physiological effects. In animal studies, 2-{[(2,5-dichlorophenyl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide has been shown to increase serotonin levels in the brain, which can have an antidepressant effect. 2-{[(2,5-dichlorophenyl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide has also been shown to decrease anxiety-like behavior in animals. In humans, 2-{[(2,5-dichlorophenyl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide has been used in PET imaging studies to visualize the distribution and density of SERT in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[(2,5-dichlorophenyl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide in lab experiments is that it is a highly specific ligand for SERT. This allows researchers to study the SERT system in isolation, without interference from other neurotransmitter systems. One limitation of using 2-{[(2,5-dichlorophenyl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide is that it is a competitive inhibitor of serotonin uptake, meaning that it can interfere with the normal functioning of the serotonin system. This can make it difficult to interpret the results of experiments using 2-{[(2,5-dichlorophenyl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide.

Future Directions

There are many future directions for research involving 2-{[(2,5-dichlorophenyl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide. One area of interest is the development of new drugs that target the SERT system. 2-{[(2,5-dichlorophenyl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide can be used as a model for developing new drugs that are more specific and effective than current antidepressants. Another area of interest is the use of 2-{[(2,5-dichlorophenyl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide in PET imaging studies to study the effect of drugs on the SERT system. 2-{[(2,5-dichlorophenyl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide can be used to visualize the distribution and density of SERT in the brain, which can help researchers understand the mechanisms of action of drugs that target the serotonin system. Overall, 2-{[(2,5-dichlorophenyl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide is a valuable tool for studying the SERT system in the brain, and its use in scientific research is likely to continue to expand in the future.